Cas no 1807304-47-7 (Methyl 4-cyano-5-formyl-2-hydroxybenzoate)

• Product Name: Methyl 4-cyano-5-formyl-2-hydroxybenzoate
• CAS No: 1807304-47-7
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 4952401
• Update Time: 2025-06-26

Methyl 4-cyano-5-formyl-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-formyl-2-hydroxybenzoate

• Inchi： 1S/C10H7NO4/c1-15-10(14)8-2-7(5-12)6(4-11)3-9(8)13/h2-3,5,13H,1H3
• InChI Key： MXLVLHNCEFJHRG-UHFFFAOYSA-N
• SMILES： OC1=CC(C#N)=C(C=O)C=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 1.2
• Topological Polar Surface Area: 87.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-cyano-5-formyl-2-hydroxybenzoate

Methyl 4-cyano-5-formyl-2-hydroxybenzoate (CAS No. 1807304-47-7): A Comprehensive Overview

Methyl 4-cyano-5-formyl-2-hydroxybenzoate (CAS No. 1807304-47-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various synthetic applications and potential therapeutic developments.

The molecular structure of Methyl 4-cyano-5-formyl-2-hydroxybenzoate consists of a benzoic acid derivative with distinct substituents that enhance its reactivity and utility. The presence of a cyano group at the 4-position, a formyl group at the 5-position, and a hydroxyl group at the 2-position contributes to its versatility in chemical transformations. These functional groups make it an attractive candidate for further exploration in medicinal chemistry and material science.

In recent years, the compound has been studied for its potential applications in the synthesis of bioactive molecules. Specifically, researchers have been investigating its role as a precursor in the development of novel pharmaceutical agents. The formyl group, in particular, serves as a key site for condensation reactions, enabling the formation of complex heterocyclic structures that are often found in biologically active compounds.

One of the most compelling aspects of Methyl 4-cyano-5-formyl-2-hydroxybenzoate is its utility in cross-coupling reactions. These reactions are fundamental to modern synthetic organic chemistry, allowing for the efficient construction of carbon-carbon bonds. The cyano group can be converted into other functional groups such as carboxylic acids or amides, which are essential building blocks in drug design. Additionally, the hydroxyl group provides a site for etherification or esterification, further expanding its synthetic possibilities.

Recent studies have also highlighted the compound's potential in polymer chemistry. The ability to incorporate Methyl 4-cyano-5-formyl-2-hydroxybenzoate into polymer backbones can lead to materials with enhanced properties such as increased stability or specific biological interactions. This has opened up new avenues for developing advanced materials with applications ranging from coatings to biomedical devices.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of derivatives of Methyl 4-cyano-5-formyl-2-hydroxybenzoate. Preliminary studies suggest that certain modifications of this compound may exhibit anti-inflammatory or antimicrobial properties. These findings are particularly exciting given the ongoing need for new antibiotics and anti-inflammatory agents to combat resistant strains and chronic conditions.

In terms of synthesis, Methyl 4-cyano-5-formyl-2-hydroxybenzoate can be prepared through multi-step organic synthesis involving well-established reactions such as Grignard additions, condensations, and oxidations. The availability of high-quality starting materials and reagents ensures that researchers can reliably produce this compound in sufficient quantities for both laboratory-scale investigations and larger-scale applications.

The safety profile of Methyl 4-cyano-5-formyl-2-hydroxybenzoate is another critical consideration. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment and working under controlled conditions to minimize exposure.

The future prospects for Methyl 4-cyano-5-formyl-2-hydroxybenzoate are promising, with ongoing research aimed at uncovering new synthetic pathways and applications. Collaborative efforts between academic institutions and industrial partners will likely accelerate the development of innovative uses for this versatile compound. As our understanding of its properties continues to grow, so too will its importance in advancing chemical and pharmaceutical sciences.